Cas no 2229069-56-9 (1-methyl-5-(4-methylpyrimidin-5-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(4-methylpyrimidin-5-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2229069-56-9
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 6290811
• PubChem ID: 165836684
• Update Time: 2025-08-05

1-methyl-5-(4-methylpyrimidin-5-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(4-methylpyrimidin-5-yl)-1H-pyrazole-4-carboxylic acid
• EN300-1756778
• 2229069-56-9

• Inchi： 1S/C10H10N4O2/c1-6-7(3-11-5-12-6)9-8(10(15)16)4-13-14(9)2/h3-5H,1-2H3,(H,15,16)
• InChI Key： VNVPUQBDAOWRBJ-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1=CN=CN=C1C)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.9Ų

Additional information on 1-methyl-5-(4-methylpyrimidin-5-yl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-methyl-5-(4-methylpyrimidin-5-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2229069-56-9)

1-methyl-5-(4-methylpyrimidin-5-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2229069-56-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole-carboxylic acid derivatives, which are known for their versatility in drug discovery and material science. The presence of both pyrimidine and pyrazole rings in its structure makes it a promising candidate for modulating biological pathways, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 1-methyl-5-(4-methylpyrimidin-5-yl)-1H-pyrazole-4-carboxylic acid has surged, driven by advancements in synthetic chemistry and the growing need for novel therapeutic agents. Researchers are particularly interested in its potential role in targeting protein kinases, which are implicated in various diseases, including cancer and autoimmune disorders. The compound's carboxylic acid moiety also offers opportunities for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability.

From a synthetic perspective, CAS No. 2229069-56-9 is often synthesized via multi-step reactions involving condensation and cyclization techniques. Its 4-methylpyrimidin-5-yl group enhances its electron-rich character, which can influence its reactivity in cross-coupling reactions—a topic of high interest in modern organic chemistry. This property aligns with the broader trend of using catalyzed coupling reactions to construct complex molecular architectures efficiently.

The compound's relevance extends beyond pharmaceuticals. In agrochemistry, pyrazole derivatives are explored for their herbicidal and fungicidal properties. The 1-methyl-5-(4-methylpyrimidin-5-yl)-1H-pyrazole-4-carboxylic acid scaffold could serve as a precursor for developing environmentally friendly crop protection agents, addressing the global push for sustainable agriculture. This aligns with current searches for green chemistry solutions and biodegradable agrochemicals.

Analytical characterization of CAS No. 2229069-56-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound's structural integrity and purity, critical for regulatory compliance in industrial applications. The rise of AI-assisted drug discovery has also sparked interest in computational studies of this molecule, with researchers using molecular docking to predict its binding affinity for various targets.

In conclusion, 1-methyl-5-(4-methylpyrimidin-5-yl)-1H-pyrazole-4-carboxylic acid represents a multifaceted compound with broad applicability. Its synthesis, functionalization, and biological evaluation continue to be active areas of research, reflecting its potential to address challenges in healthcare and agriculture. As the scientific community prioritizes structure-activity relationships and sustainable synthesis, this compound is poised to remain a key player in innovation-driven industries.